(1R,5S)-3-benzyl-8-((E)-styrylsulfonyl)-3,8-diazabicyclo[3.2.1]octane

• IUPAC Name: 3-benzyl-8-[(E)-2-phenylethenyl]sulfonyl-3,8-diazabicyclo[3.2.1]octane
• InChI: InChI=1S/C21H24N2O2S/c24-26(25,14-13-18-7-3-1-4-8-18)23-20-11-12-21(23)17-22(16-20)15-19-9-5-2-6-10-19/h1-10,13-14,20-21H,11-12,15-17H2/b14-13+
• InChI Key: FVGHDYGGLUYMOC-BUHFOSPRSA-N
• Canonical SMILES: C1CC2CN(CC1N2S(=O)(=O)C=CC3=CC=CC=C3)CC4=CC=CC=C4
• Isomeric SMILES: C1CC2CN(CC1N2S(=O)(=O)/C=C/C3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C21H24N2O2S
• Molecular Weight: 368.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a bicyclic ring system, which is a common feature in many natural products and pharmaceuticals. The benzyl and styrylsulfonyl groups are likely to influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The benzyl and styrylsulfonyl groups in the compound can undergo various chemical reactions. For instance, the benzyl group can participate in reactions such as oxidation, reduction, and substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. These properties could include solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Tropane Alkaloid Synthesis

The 8-azabicyclo[3.2.1]octane scaffold serves as the central core for the family of tropane alkaloids . These alkaloids exhibit diverse and interesting biological activities. Researchers have focused on stereoselective methods to prepare this fundamental structure. While many approaches involve enantioselective construction of an acyclic starting material, alternative methodologies achieve stereochemical control directly during the transformation that generates the bicyclic scaffold. .

Nematicidal Activity

In a recent study, the compound (1R,5S)-3-(2-methoxyphenyl)-8-azabicyclo[3.2.1]octane demonstrated nematicidal activity against root-knot nematodes (Meloidogyne incognita). .

Synthetic Methodology

Researchers have explored the enantioselective synthesis of 8-azabicyclo[3.2.1]octanes using asymmetric 1,3-dipolar cycloadditions. .

Multistep Synthesis

A multistep synthesis route led to the major product 2-aza-bicyclo[3.2.1]octane , obtained via a 6-endo-type reaction. Additionally, the minor product 2-azabicyclo[3.3.0]octane was obtained via a 5-endo-type reaction. .

Mechanism of Action

Without specific studies or data on this compound, it’s challenging to predict its mechanism of action. The biological activity of a compound depends on its structure and the nature of its functional groups.